(3S)-3-Azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate
(3S)-3-Azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate
Brand Name:
Vulcanchem
CAS No.:
719995-40-1
VCID:
VC0112938
InChI:
InChI=1S/C10H10F3NO2/c11-10(12,13)7-3-1-2-6(4-7)8(14)5-9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m0/s1
SMILES:
C1=CC(=CC(=C1)C(F)(F)F)C(CC(=O)O)N
Molecular Formula:
C10H10F3NO2
Molecular Weight:
233.19 g/mol
(3S)-3-Azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate
CAS No.: 719995-40-1
Reference Standards
VCID: VC0112938
Molecular Formula: C10H10F3NO2
Molecular Weight: 233.19 g/mol
CAS No. | 719995-40-1 |
---|---|
Product Name | (3S)-3-Azaniumyl-3-[3-(trifluoromethyl)phenyl]propanoate |
Molecular Formula | C10H10F3NO2 |
Molecular Weight | 233.19 g/mol |
IUPAC Name | (3S)-3-amino-3-[3-(trifluoromethyl)phenyl]propanoic acid |
Standard InChI | InChI=1S/C10H10F3NO2/c11-10(12,13)7-3-1-2-6(4-7)8(14)5-9(15)16/h1-4,8H,5,14H2,(H,15,16)/t8-/m0/s1 |
Standard InChIKey | WZXBASRNQXYUIP-QMMMGPOBSA-N |
Isomeric SMILES | C1=CC(=CC(=C1)C(F)(F)F)[C@H](CC(=O)[O-])[NH3+] |
SMILES | C1=CC(=CC(=C1)C(F)(F)F)C(CC(=O)O)N |
Canonical SMILES | C1=CC(=CC(=C1)C(F)(F)F)C(CC(=O)[O-])[NH3+] |
PubChem Compound | 6934111 |
Last Modified | Nov 11 2021 |
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